![molecular formula C23H28N2O2 B5348661 4-benzyl-1-(3,4-dimethylbenzoyl)-3-ethyl-1,4-diazepan-5-one](/img/structure/B5348661.png)
4-benzyl-1-(3,4-dimethylbenzoyl)-3-ethyl-1,4-diazepan-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-benzyl-1-(3,4-dimethylbenzoyl)-3-ethyl-1,4-diazepan-5-one, commonly known as BzEtDZ, is a chemical compound that belongs to the class of diazepines. It has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.
Mechanism of Action
The mechanism of action of BzEtDZ is not fully understood. However, it is believed to act as a positive allosteric modulator of the GABA-A receptor. GABA-A receptors are ionotropic receptors that are activated by the neurotransmitter GABA. They are responsible for inhibitory neurotransmission in the central nervous system. BzEtDZ enhances the binding of GABA to the GABA-A receptor, resulting in increased chloride ion influx and hyperpolarization of the neuron. This leads to a reduction in neuronal excitability, resulting in the anxiolytic, sedative, and muscle relaxant effects of BzEtDZ.
Biochemical and Physiological Effects
BzEtDZ has been found to have several biochemical and physiological effects. It has been reported to increase the levels of GABA in the brain, which may contribute to its anxiolytic and sedative effects. Additionally, BzEtDZ has been found to decrease the levels of glutamate, an excitatory neurotransmitter, in the brain. This may contribute to its anticonvulsant and antipsychotic effects. BzEtDZ has also been found to increase the levels of dopamine, a neurotransmitter that is involved in reward and motivation. This may contribute to its potential as a treatment for addiction.
Advantages and Limitations for Lab Experiments
One of the main advantages of BzEtDZ for lab experiments is its high potency and selectivity for the GABA-A receptor. This allows for precise and reliable experiments to be conducted. Additionally, BzEtDZ has a relatively long half-life, which allows for sustained effects to be observed. However, one of the limitations of BzEtDZ is its low solubility in water, which can make it difficult to administer in experiments.
Future Directions
There are several future directions for the research of BzEtDZ. One potential direction is the development of more potent and selective analogs of BzEtDZ for the treatment of anxiety disorders, epilepsy, and schizophrenia. Additionally, the potential of BzEtDZ as a treatment for addiction warrants further investigation. Another potential direction is the investigation of the effects of BzEtDZ on different subtypes of the GABA-A receptor, as this may lead to the development of more selective drugs with fewer side effects. Finally, the development of novel delivery systems for BzEtDZ may improve its solubility and bioavailability, making it a more viable option for clinical use.
Conclusion
In conclusion, BzEtDZ is a promising compound with potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. Its anxiolytic, sedative, and muscle relaxant properties, as well as its anticonvulsant, antipsychotic, and antinociceptive effects, make it a promising candidate for the treatment of several disorders. The development of more potent and selective analogs, investigation of different subtypes of the GABA-A receptor, and the development of novel delivery systems are some of the future directions for the research of BzEtDZ.
Synthesis Methods
The synthesis of BzEtDZ involves the reaction of 3,4-dimethylbenzoyl chloride with benzylamine, followed by the reaction of the resulting intermediate with ethyl glycinate. The final product is obtained through the cyclization of the intermediate with sodium hydride in DMF. The yield of the synthesis method is approximately 60-70%.
Scientific Research Applications
BzEtDZ has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and neuroscience. It has been reported to exhibit anxiolytic, sedative, and muscle relaxant properties. Additionally, BzEtDZ has been found to possess anticonvulsant, antipsychotic, and antinociceptive effects. These properties make BzEtDZ a promising candidate for the treatment of anxiety disorders, epilepsy, schizophrenia, and chronic pain.
properties
IUPAC Name |
4-benzyl-1-(3,4-dimethylbenzoyl)-3-ethyl-1,4-diazepan-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N2O2/c1-4-21-16-24(23(27)20-11-10-17(2)18(3)14-20)13-12-22(26)25(21)15-19-8-6-5-7-9-19/h5-11,14,21H,4,12-13,15-16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLLUJVZFECWAAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)C3=CC(=C(C=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.